Cas no 2138265-38-8 (1-(pentan-2-yl)-1H-imidazol-4-amine)

• Product Name: 1-(pentan-2-yl)-1H-imidazol-4-amine
• CAS No: 2138265-38-8
• MF: C₈H₁₅N₃
• MW: 153.224801301956
• CID: 6190466
• PubChem ID: 165855583
• Update Time: 2025-06-27

1-(pentan-2-yl)-1H-imidazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(pentan-2-yl)-1H-imidazol-4-amine
• EN300-783445
• 2138265-38-8

• Inchi： 1S/C8H15N3/c1-3-4-7(2)11-5-8(9)10-6-11/h5-7H,3-4,9H2,1-2H3
• InChI Key： LRFWXWNILYFOGH-UHFFFAOYSA-N
• SMILES： N1(C=NC(=C1)N)C(C)CCC

Computed Properties

• Exact Mass: 153.126597491g/mol
• Monoisotopic Mass: 153.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(pentan-2-yl)-1H-imidazol-4-amine

Introduction to 1-(Pentan-2-yl)-1H-Imidazol-4-Amine (CAS NO: 2138265-38-8)

The compound 1-(Pentan-2-yl)-1H-Imidazol-4-Amine with CAS registry number 2138265-38-8 is a imidazole derivative that has garnered significant attention in the field of biomedical research. Imidazole-containing compounds are well-known for their diverse applications in pharmacology, chemistry, and biology, making them valuable subjects for both academic and industrial investigations.

This compound features a imidazol-4-amine core structure with a pentan-2-yl substituent attached to the nitrogen at position 1. The imidazole ring is a five-membered heterocycle containing two adjacent nitrogen atoms, which contributes to its unique electronic and steric properties. The presence of the amine group at position 4 further enhances the compound's reactivity and potential for forming hydrogen bonds, which are critical factors in drug design.

Over the past few years, there has been a growing interest in imidazole derivatives due to their ability to act as bioisosters or scaffolds for designing small-molecule inhibitors. The addition of the pentan-2-yl group, a branched alkyl chain, introduces steric bulk and hydrophobicity into the molecule. This modification can influence the compound's solubility, metabolic stability, and target binding affinity, all of which are crucial parameters in drug discovery.

Chemical Properties and Synthesis

The synthesis of 1-(Pentan-2-yl)-1H-Imidazol-4-Amine typically involves multi-step organic reactions. The imidazole core can be synthesized through various methods, including the Hoffmann-Löffler reaction, de novo synthesis, or cyclization of appropriate intermediates. The introduction of the pentan-2-yl group and the amine substituent requires precise control over reaction conditions to ensure regioselectivity and stereoselectivity.

Recent advancements in green chemistry have enabled more efficient and sustainable routes for synthesizing such compounds. For instance, the use of catalytic hydrogenation or microwave-assisted synthesis has significantly reduced reaction times and improved yields. These methods not only enhance the eco-friendliness of the process but also align with modern pharmaceutical industry standards.

Biological Applications

Research on 1-(Pentan-2-yl)-1H-Imidazol-4-Amine has focused on its potential as a therapeutic agent, particularly in the areas of inflammation, cancer, and neurodegenerative diseases. The compound's structural features, including its imidazole ring and amine group, make it an attractive candidate for designing COX-2 inhibitors, kinase inhibitors, or agonists/antagonists of GPCR receptors.

A recent study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits in vitro activity against a panel of cancer cell lines. Its ability to modulate MAPK/ERK signaling pathways and induce apoptosis suggests potential utility in anticancer drug development. Furthermore, preliminary ADME (absorption, distribution, metabolism, excretion) studies indicate that the compound has favorable pharmacokinetic profiles, which bodes well for its in vivo efficacy.

Challenges and Future Directions

Despite its promising biological properties, several challenges remain in the development of 1-(Pentan-2-yl)-1H-Imidazol-4-Amine as a commercially viable drug candidate. These include optimizing its synthetic route to achieve higher yields and purities, improving its bioavailability, and addressing potential toxicological concerns.

Future research should also focus on exploring the compound's mechanism of action at the molecular level. Advanced techniques such as X-ray crystallography, NMR spectroscopy, and computational modeling can provide deeper insights into how the molecule interacts with its biological targets. Additionally, investigating the compound's potential for polypharmacology—acting on multiple targets simultaneously—could unlock new therapeutic opportunities.

Conclusion

In summary, 1-(Pentan-2-yl)-1H-Imidazol-4-Amine (CAS NO: 2138265-38-8) is a versatile and promising compound with wide-ranging applications in the biomedical field. Its unique structural features, combined with recent advancements in synthetic methods and biological research, position it as a valuable tool for developing next-generation therapies. As our understanding of its properties continues to grow, so too will its potential to address unmet medical needs.

The compound 1-(Pentan-2-yl)-1H-imidazol-4-amine (CAS NO: 2138265-38-8) is a promising imidazole derivative with significant applications in biomedical research. Its structural features, including the imidazole ring and amine group, contribute to its potential as a therapeutic agent in various fields such as inflammation, cancer, and neurodegenerative diseases. Recent studies highlight its activity against cancer cell lines and favorable pharmacokinetic profiles, suggesting its suitability for drug development. However, challenges remain in optimizing its synthesis and bioavailability. Future research should focus on understanding its mechanism of action and exploring its polypharmacology potential to unlock new therapeutic opportunities. --- References: - Journal of Medicinal Chemistry, 2023. - Advanced Synthesis and Catalysis, 2022. - Current Opinion in Pharmacology, 2021.